2-{(2E)-2-[(2E)-(1H-indol-3-ylmethylene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}-N-(4-methylphenyl)acetamide

• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 2-[(2E)-2-[(E)-1H-indol-3-ylmethylidenehydrazinylidene]-4-oxo-1,3-thiazolidin-5-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H19N5O2S/c1-13-6-8-15(9-7-13)24-19(27)10-18-20(28)25-21(29-18)26-23-12-14-11-22-17-5-3-2-4-16(14)17/h2-9,11-12,18,22H,10H2,1H3,(H,24,27)(H,25,26,28)/b23-12+
• InChI Key: MOIKUTJJIZOREW-FSJBWODESA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CC2C(=O)N/C(=N\N=C\C3=CNC4=CC=CC=C43)/S2
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC2C(=O)NC(=NN=CC3=CNC4=CC=CC=C43)S2

Description

2-[(2E)-2-[(2E)-2-[(1H-INDOL-3-YL)METHYLIDENE]HYDRAZIN-1-YLIDENE]-4-OXO-1,3-THIAZOLIDIN-5-YL]-N-(4-METHYLPHENYL)ACETAMIDE is a complex organic compound with a unique structure that includes an indole ring, a thiazolidinone moiety, and a substituted acetamide group

Preparation Methods

The synthesis of 2-[(2E)-2-[(2E)-2-[(1H-INDOL-3-YL)METHYLIDENE]HYDRAZIN-1-YLIDENE]-4-OXO-1,3-THIAZOLIDIN-5-YL]-N-(4-METHYLPHENYL)ACETAMIDE typically involves multiple steps. One common synthetic route includes the condensation of 1H-indole-3-carbaldehyde with thiosemicarbazide to form an intermediate hydrazone. This intermediate then undergoes cyclization with chloroacetic acid to yield the thiazolidinone ring. Finally, the acetamide group is introduced through a reaction with 4-methylphenyl isocyanate under controlled conditions.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, particularly at the indole and thiazolidinone moieties, using reagents like halogens or alkylating agents.

Scientific Research Applications

2-[(2E)-2-[(2E)-2-[(1H-INDOL-3-YL)METHYLIDENE]HYDRAZIN-1-YLIDENE]-4-OXO-1,3-THIAZOLIDIN-5-YL]-N-(4-METHYLPHENYL)ACETAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has potential as a bioactive molecule, with studies exploring its antimicrobial and anticancer properties.

Medicine: Research is ongoing to investigate its potential as a therapeutic agent, particularly in the treatment of cancer and infectious diseases.

Industry: It is used in the development of new materials with specific properties, such as enhanced conductivity or stability.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. In biological systems, it may bind to enzymes or receptors, inhibiting their activity or altering their function. The indole ring and thiazolidinone moiety are crucial for its binding affinity and specificity. Pathways involved may include the inhibition of cell proliferation or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Similar compounds include other indole derivatives and thiazolidinone-containing molecules. Compared to these, 2-[(2E)-2-[(2E)-2-[(1H-INDOL-3-YL)METHYLIDENE]HYDRAZIN-1-YLIDENE]-4-OXO-1,3-THIAZOLIDIN-5-YL]-N-(4-METHYLPHENYL)ACETAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Examples of similar compounds include:

• Indole-3-carboxaldehyde
• Thiazolidin-4-one derivatives
• N-phenylacetamide derivatives

This compound’s unique structure allows for a wide range of applications and interactions, making it a valuable subject of study in various scientific fields.